Cas no 1401666-15-6 (N-[(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-N-ethyl-acetamide)

• Product Name: N-[(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-N-ethyl-acetamide
• CAS No: 1401666-15-6
• MF: C₁₂H₂₃N₃O₂
• MW: 241.329922914505
• CID: 2163082
• Update Time: 2025-07-20

N-[(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-N-ethyl-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(s)-1-((s)-2-amino-propionyl)-pyrrolidin-2-ylmethyl]-n-ethyl-acetamide
• N-(((S)-1-((S)-2-Aminopropanoyl)pyrrolidin-2-yl)methyl)-N-ethylacetamide
• AM97691
• N-[(S)-1-((S)-2-aminopropanyl)pyrrolidin-2-ylmethyl]-N-ethylacetamide
• N-[(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-N-ethyl-acetamide

• Inchi： 1S/C12H23N3O2/c1-4-14(10(3)16)8-11-6-5-7-15(11)12(17)9(2)13/h9,11H,4-8,13H2,1-3H3/t9-,11-/m0/s1
• InChI Key： YVTDCFFBOYIVEJ-ONGXEEELSA-N
• SMILES： O=C([C@H](C)N)N1CCC[C@H]1CN(C(C)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 294
• Topological Polar Surface Area: 66.6

Additional information on N-[(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-N-ethyl-acetamide

Introduction to N-[(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-N-ethyl-acetamide (CAS No. 1401666-15-6)

N-[(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-N-ethyl-acetamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. With a CAS number of 1401666-15-6, this compound represents a fascinating subject of study for scientists exploring novel therapeutic agents. The detailed chemical structure of this molecule, featuring a pyrrolidinyl backbone and specific functional groups, suggests a high degree of specificity in its interactions with biological targets.

The N-ethyl-acetamide moiety in the name indicates the presence of an amide group attached to an ethyl substituent, which is a common feature in many bioactive molecules. This structural motif often contributes to the compound's solubility and bioavailability, making it a promising candidate for further development. The stereochemistry of the molecule, particularly the (S)-configuration at the chiral centers, is critical for its biological activity and underscores the importance of enantioselective synthesis in pharmaceutical chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have indicated that the pyrrolidinyl ring may interact with specific amino acid residues in protein targets, potentially modulating enzyme activity or receptor binding. This has opened up avenues for investigating the compound's role in various pharmacological pathways, including those relevant to neurological disorders and metabolic diseases.

The synthesis of N-[(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-N-ethyl-acetamide involves multi-step organic reactions, requiring careful control of reaction conditions to ensure high yield and enantiomeric purity. The use of chiral auxiliaries or catalysts is often necessary to achieve the desired stereochemical outcome. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to isolate the (S)-enantiomer, which is typically more biologically active than its racemic counterpart.

In vitro studies have begun to unravel the potential therapeutic applications of this compound. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes implicated in inflammation and oxidative stress. These findings are particularly intriguing given the growing interest in targeting these pathways for treating chronic diseases. Additionally, the compound's structural similarity to known bioactive molecules has prompted researchers to explore its potential as a scaffold for drug design, aiming to develop more potent and selective agents.

The development of novel pharmaceuticals is a lengthy and rigorous process, involving extensive preclinical testing before human trials can commence. However, preliminary data on N-[(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-N-ethyl-acetamide has generated excitement within the scientific community. Its unique structure and promising biological profile make it a valuable asset in the quest for new treatments. As research progresses, further insights into its mechanism of action and pharmacokinetic properties will be crucial for determining its clinical potential.

Collaborations between academic institutions and pharmaceutical companies are essential for translating laboratory findings into tangible therapeutic benefits. The study of compounds like N-[(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-N-ethyl-acetamide exemplifies how fundamental research can lead to innovative drug discovery. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists are paving the way for next-generation medications that address unmet medical needs.

The future of drug development lies in our ability to harness the complexity of molecular interactions. Compounds such as this one serve as reminders that even seemingly simple modifications can have profound effects on biological activity. As our understanding of chemistry and biology continues to evolve, so too will our capacity to design molecules that improve human health. N-[(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-N-ethyl-acetamide stands as a testament to the ingenuity and perseverance of modern science.